3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-(4-methyl-1-piperazinyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: (5Z)-3-cyclohexyl-5-[[9-methyl-2-(4-methylpiperazin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H29N5O2S2/c1-16-7-6-10-28-20(16)25-21(27-13-11-26(2)12-14-27)18(22(28)30)15-19-23(31)29(24(32)33-19)17-8-4-3-5-9-17/h6-7,10,15,17H,3-5,8-9,11-14H2,1-2H3/b19-15-
• InChI Key: HOVQWWWEIFPSIZ-CYVLTUHYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C4CCCCC4)N5CCN(CC5)C
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C4CCCCC4)N5CCN(CC5)C
• Molecular Formula: C24H29N5O2S2
• Molecular Weight: 483.7 g/mol

Description

3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-(4-methyl-1-piperazinyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic compound. It features a unique combination of thiazolidine, pyrido[1,2-a]pyrimidine, and piperazine moieties, making it a subject of interest in medicinal chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The key steps include:

Formation of the thiazolidine ring: This can be achieved by reacting a suitable thiourea derivative with a cyclohexanone derivative under acidic conditions.

Construction of the pyrido[1,2-a]pyrimidine core: This involves the cyclization of a suitable precursor, often through a condensation reaction.

Introduction of the piperazine moiety: This step usually involves